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Compound of Interest

Compound Name:
5-Bromo-3-fluoro-2-

methoxybenzaldehyde

CAS No.: 470668-70-3

Cat. No.: B3037184

Get Quote

Executive Summary
Halogenated benzaldehydes represent a critical class of intermediates in the synthesis of

pharmaceuticals, agrochemicals, and advanced materials. Their unique dual-functionality—

possessing both an electrophilic carbonyl group and a halogenated aromatic ring—allows for

orthogonal functionalization strategies. This guide provides a deep technical analysis of their

physicochemical properties, electronic characteristics, and synthetic utility, specifically tailored

for researchers in drug discovery and process chemistry.

Structural and Electronic Characteristics[1][2][3]
The chemical behavior of halogenated benzaldehydes is governed by the interplay between

the electron-withdrawing inductive effect (-I) and the electron-donating resonance effect (+R) of

the halogen substituents.
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The position and identity of the halogen significantly influence the electrophilicity of the

carbonyl carbon and the acidity of the ring protons. This is quantitatively described by Hammett

substituent constants (

).[1][2]

Inductive Effect (-I): All halogens are more electronegative than carbon, withdrawing electron

density through the sigma bond framework.[3] This increases the electrophilicity of the

aldehyde carbonyl, making it more reactive toward nucleophiles compared to unsubstituted

benzaldehyde.

Resonance Effect (+R): Halogen lone pairs can donate electron density into the

-system. This effect is most pronounced at the ortho and para positions but is generally
weaker than the inductive withdrawal, except for fluorine where the 2p-2p orbital overlap is
efficient.

Table 1: Hammett Constants (

) for Halogen Substituents Note: Positive

values indicate electron withdrawal relative to hydrogen.

Substituent Electronic Insight

Fluorine (-F) 0.34 0.06

Strong -I, significant

+R (cancels out at

para)

Chlorine (-Cl) 0.37 0.23 Strong -I, weak +R

Bromine (-Br) 0.39 0.23
Strong -I, very weak

+R

Iodine (-I) 0.35 0.18
Moderate -I, negligible

+R
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Key Insight: The

value for Fluorine is nearly zero, implying that at the para position, its resonance

donation nearly perfectly offsets its inductive withdrawal. In contrast, Cl, Br, and I

remain net electron-withdrawing at the para position.

Physical Properties Matrix
The physical state and thermal properties of these compounds are dictated by molecular

symmetry, crystal packing forces, and molecular weight.

Melting and Boiling Point Trends
Boiling Points: Generally increase with molecular weight (F < Cl < Br < I).

Melting Points: The para isomers typically exhibit the highest melting points due to high

symmetry, which facilitates efficient crystal packing. Ortho isomers often have lower melting

points due to steric disruption of packing, though intramolecular H-bonding (C-H...X) can

sometimes stabilize the lattice.

Table 2: Comparative Physical Properties of Select Halogenated Benzaldehydes
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Compound
MW ( g/mol
)

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/mL)

State (RT)

Benzaldehyd

e
106.12 -26 178 1.04 Liquid

2-

Chlorobenzal

dehyde

140.57 11 212 1.25 Liquid

3-

Chlorobenzal

dehyde

140.57 17 213 1.24 Liquid

4-

Chlorobenzal

dehyde

140.57 47 214 1.19 Solid

2-

Bromobenzal

dehyde

185.02 22 230 1.58 Liquid

3-

Bromobenzal

dehyde

185.02 20 233 1.58 Liquid

4-

Bromobenzal

dehyde

185.02 57 255 - Solid

4-

Fluorobenzal

dehyde

124.11 -10 181 1.15 Liquid

Solubility
Water: Practically insoluble (<1 g/L) due to the lipophilic aromatic ring.

Organic Solvents: Highly soluble in DCM, ethyl acetate, ethanol, and toluene.
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Partition Coefficient (LogP): Increases with halogen size (F < Cl < Br < I), affecting

bioavailability and chromatographic retention.

Spectroscopic Signatures
Identification of these isomers relies on distinct spectroscopic features.

Infrared Spectroscopy (IR)
C=O Stretch: Strong band at 1680–1710 cm⁻¹. Electron-withdrawing groups (EWGs) like

halogens typically shift this frequency to higher wavenumbers (blue shift) by destabilizing the

polarized form of the carbonyl, though conjugation effects can lower it.

Fermi Resonance: The aldehyde C-H stretch appears as a characteristic doublet at ~2720

cm⁻¹ and ~2820 cm⁻¹.

C-X Stretch:

C-F: 1000–1400 cm⁻¹ (Strong)

C-Cl: 600–800 cm⁻¹

C-Br: 500–600 cm⁻¹

Nuclear Magnetic Resonance (NMR)
¹H NMR (CHO proton): Appears downfield at 9.8–10.2 ppm. Halogens at the ortho position

cause a deshielding effect on the aldehyde proton due to the inductive effect and magnetic

anisotropy.

¹³C NMR (C=O carbon): Typical shift around 190–195 ppm.

Chemical Reactivity & Synthesis Utility[7]
Halogenated benzaldehydes are bifunctional building blocks. Their reactivity profile is split

between the carbonyl group and the halogenated ring.

Carbonyl Reactivity (Electrophilic)
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The presence of halogens (EWGs) makes the carbonyl carbon more electrophilic than in

unsubstituted benzaldehyde.

Nucleophilic Addition: Facile reaction with Grignard reagents, amines (Schiff base formation),

and hydrides (reduction).

Condensation: Knoevenagel and aldol condensations proceed rapidly.

Aromatic Ring Reactivity (Nucleophilic & Coupling)
Nucleophilic Aromatic Substitution (SₙAr): Fluorobenzaldehydes (especially ortho and para)

are excellent substrates for SₙAr due to the high electronegativity of fluorine stabilizing the

Meisenheimer complex.

Cross-Coupling Reactions: Bromo- and iodobenzaldehydes are preferred substrates for

Palladium-catalyzed couplings (Suzuki, Heck, Sonogashira) due to the weaker C-X bond

strength compared to C-Cl or C-F.

Mechanistic Visualization: Suzuki-Miyaura Coupling
The following diagram illustrates the catalytic cycle for the coupling of 4-bromobenzaldehyde

with a boronic acid, a standard workflow in medicinal chemistry.
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Caption: Pd(0) catalytic cycle for Suzuki coupling. Oxidative addition is faster for Ar-I > Ar-Br >>

Ar-Cl.

Experimental Protocol: Suzuki Coupling of 4-
Bromobenzaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b3037184/docs?utm_src=pdf-body-img#physical-and-chemical-properties-of-halogenated-benzaldehydes-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a robust method for coupling 4-bromobenzaldehyde with phenylboronic

acid. It is designed to be scalable and uses environmentally benign solvents where possible.

Materials
Substrate: 4-Bromobenzaldehyde (1.0 equiv)

Coupling Partner: Phenylboronic acid (1.2 equiv)

Catalyst: Pd(PPh₃)₄ (3-5 mol%) or Pd(dppf)Cl₂ (for sterically hindered cases)

Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃

Solvent: 1,4-Dioxane/Water (4:1 ratio) or Toluene/Ethanol/Water

Workflow Diagram

Charge Vessel:
1.0 eq Ar-Br

1.2 eq Ar'-B(OH)2
2.0 eq Base

Degas Solvent:
Sparge with N2/Ar

(15-30 min)

Add Catalyst:
Pd(PPh3)4

(Under inert atm)

Reaction:
Heat to 80-100°C

Monitor via TLC/HPLC

Workup:
Cool, Dilute (EtOAc),

Wash (Brine), Dry

Click to download full resolution via product page

Caption: Step-by-step synthesis workflow for Suzuki cross-coupling.

Procedure
Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 4-

bromobenzaldehyde (185 mg, 1 mmol), phenylboronic acid (146 mg, 1.2 mmol), and

potassium carbonate (276 mg, 2 mmol).

Solvent Preparation: Add 4 mL of 1,4-dioxane and 1 mL of distilled water. Critical Step:

Degas the mixture by bubbling nitrogen through it for 15 minutes to prevent homocoupling

byproducts and catalyst oxidation.

Catalysis: Add Pd(PPh₃)₄ (58 mg, 0.05 mmol) quickly under a stream of nitrogen. Fit the

flask with a reflux condenser.
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Reaction: Heat the mixture to 90°C for 4–12 hours. Monitor consumption of the aldehyde by

TLC (Hexane/EtOAc 4:1) or HPLC.

Workup: Cool to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2

x 10 mL) followed by brine. Dry the organic layer over MgSO₄, filter, and concentrate in

vacuo.

Purification: Purify via silica gel flash chromatography.

Safety and Stability
Handling halogenated benzaldehydes requires adherence to standard chemical safety

protocols.[4][5][6]

Toxicity: Most are classified as Irritants (Skin/Eye/Respiratory). 4-Chlorobenzaldehyde and 4-

Bromobenzaldehyde are harmful if swallowed (Acute Tox. 4).

Sensitization: Chlorinated derivatives are known skin sensitizers; avoid direct contact.

Stability:

Oxidation: Like all benzaldehydes, they are prone to air oxidation to the corresponding

benzoic acids (e.g., 4-bromobenzoic acid). Store under inert gas (Nitrogen/Argon) in tightly

sealed containers.

Light Sensitivity: Iodobenzaldehydes can be light-sensitive and should be stored in amber

vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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